Cas no 2325949-09-3 (Tert-butyl 4-(dimethylsulfamoyl)-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 4-(dimethylsulfamoyl)-1,4-diazepane-1-carboxylate
• CAS No: 2325949-09-3
• MF: C₁₂H₂₅N₃O₄S
• MW: 307.409601926804
• CID: 5629932
• PubChem ID: 47320468
• Update Time: 2023-09-09

Tert-butyl 4-(dimethylsulfamoyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2325949-09-3
• tert-butyl 4-(dimethylsulfamoyl)-1,4-diazepane-1-carboxylate
• EN300-28291743
• Tert-butyl 4-(dimethylsulfamoyl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C12H25N3O4S/c1-12(2,3)19-11(16)14-7-6-8-15(10-9-14)20(17,18)13(4)5/h6-10H2,1-5H3
• InChI Key： SUSAIMNXMQWUHP-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCN(C(=O)OC(C)(C)C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 307.15657746g/mol
• Monoisotopic Mass: 307.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.5Ų